3-(3-methoxyphenyl)-2-((4-methylbenzyl)thio)-7-(pyrrolidine-1-carbonyl)quinazolin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-methoxyphenyl)-2-((4-methylbenzyl)thio)-7-(pyrrolidine-1-carbonyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C28H27N3O3S and its molecular weight is 485.6. The purity is usually 95%.
BenchChem offers high-quality 3-(3-methoxyphenyl)-2-((4-methylbenzyl)thio)-7-(pyrrolidine-1-carbonyl)quinazolin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-methoxyphenyl)-2-((4-methylbenzyl)thio)-7-(pyrrolidine-1-carbonyl)quinazolin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analgesic and Anti-inflammatory Activities
Research has shown that compounds with 4(3H)-quinazolinone rings, including derivatives of 3-(3-methoxyphenyl)-2-((4-methylbenzyl)thio)-7-(pyrrolidine-1-carbonyl)quinazolin-4(3H)-one, exhibit significant analgesic and anti-inflammatory properties. These compounds have been synthesized and tested for their in vitro analgesic activity, displaying effectiveness comparable to standard analgesic drugs (Osarumwense Peter Osarodion, 2023). Additionally, novel derivatives of this compound have been developed and investigated for their analgesic, anti-inflammatory, and ulcerogenic behavior, with some showing moderate to potent activity compared to reference standards like diclofenac sodium (V. Alagarsamy, M. Gopinath, P. Parthiban, B. Subba Rao, K. Murali, V. Raja Solomon, 2011).
Antitumor and Anticancer Properties
A derivative of this compound, namely 6‐(pyrrolidin‐1‐yl)‐2‐(3‐methoxyphenyl)quinazolin‐4‐one (HMJ38), has been identified as a potent anti-tubulin agent, leading to the development of more potent anti-cancer agents. Studies have explored the mechanisms of these compounds in combating cancer cells, indicating their potential in cancer therapy (M. Hour, K. H. Lee, Tao Chen, K T Lee, Yu Zhao, H. Z. Lee, 2013).
Antimicrobial and Antitubercular Activities
Compounds with a quinazoline structure have demonstrated significant antimicrobial and antitubercular activities. Studies involving various substituted derivatives have shown effectiveness against Mycobacterium tuberculosis and other microbial strains, suggesting their potential in treating infectious diseases (Hardesh K. Maurya, R. Verma, Saba Alam, Shweta Pandey, V. Pathak, S. Sharma, K. Srivastava, A. Negi, Atul Gupta, 2013).
Other Applications
- Cyclic GMP phosphodiesterase inhibitors: Certain quinazoline derivatives are potent inhibitors of cyclic GMP phosphodiesterase, demonstrating cardiovascular applications (Y. Takase, T. Saeki, N. Watanabe, H. Adachi, S. Souda, I. Saito, 1994).
- Radioiodination and Biodistribution: Specific quinazoline derivatives have been explored in radioiodination studies, with potential applications in imaging and targeting tumor cells (R. Al-Salahi, M. E. Moustapha, Hatem A. Abuelizz, A. Alharthi, Khalid A. Alburikan, I. T. Ibrahim, M. Marzouk, M. A. Motaleb, 2018).
properties
IUPAC Name |
3-(3-methoxyphenyl)-2-[(4-methylphenyl)methylsulfanyl]-7-(pyrrolidine-1-carbonyl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H27N3O3S/c1-19-8-10-20(11-9-19)18-35-28-29-25-16-21(26(32)30-14-3-4-15-30)12-13-24(25)27(33)31(28)22-6-5-7-23(17-22)34-2/h5-13,16-17H,3-4,14-15,18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWZJTFOCAHCKMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC3=C(C=CC(=C3)C(=O)N4CCCC4)C(=O)N2C5=CC(=CC=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H27N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-methoxyphenyl)-2-((4-methylbenzyl)thio)-7-(pyrrolidine-1-carbonyl)quinazolin-4(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.